Cas no 2680815-83-0 (benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate)

• Product name: benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate
• CAS No: 2680815-83-0
• MF: C₁₇H₁₈FNO₃
• MW: 303.32812833786
• CID: 5635399
• PubChem ID: 165942908

benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680815-83-0
• benzyl N-[2-(3-fluorophenyl)-2-hydroxypropyl]carbamate
• EN300-28290951
• benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate

• Inchi： 1S/C17H18FNO3/c1-17(21,14-8-5-9-15(18)10-14)12-19-16(20)22-11-13-6-3-2-4-7-13/h2-10,21H,11-12H2,1H3,(H,19,20)
• InChI Key： QUJVRODJJKIQRK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 303.12707160g/mol
• Monoisotopic Mass: 303.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate

Benzyl N-2-(3-Fluorophenyl)-2-Hydroxypropylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680815-83-0, commonly referred to as benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxypropylcarbamate moiety substituted with a fluorophenyl group. The benzyl group contributes to the molecule's aromatic stability, while the hydroxypropylcarbamate portion imparts hydrophilic properties, making it versatile for various applications.

Recent studies have highlighted the potential of benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. For instance, a 2023 study published in the *Journal of Controlled Release* demonstrated that this compound can form self-assembled nanoparticles, effectively encapsulating poorly soluble pharmaceuticals and improving their therapeutic efficacy.

In addition to its pharmaceutical applications, benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate has shown promise in agricultural chemistry. Its ability to interact with biological membranes has led to investigations into its use as a pesticide adjuvant. A 2024 research article in *Pest Management Science* reported that this compound can enhance the penetration of pesticides into plant tissues, reducing the required dosage and minimizing environmental impact.

The synthesis of benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate involves a multi-step process that typically begins with the preparation of the hydroxypropylcarbamate intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the benzyl and fluorophenyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, as highlighted in a 2024 paper in *Green Chemistry*. The authors demonstrated that using enzyme-catalyzed reactions significantly reduced reaction times and waste generation.

From a structural perspective, the molecule's fluorophenyl group plays a crucial role in modulating its physicochemical properties. Fluorine substitution enhances lipophilicity, which is beneficial for drug design but also necessitates careful evaluation of toxicity profiles. Recent toxicological studies conducted by researchers at the University of California have shown that benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate exhibits low acute toxicity in animal models, suggesting its potential for safe use in therapeutic applications.

Looking ahead, the development of novel derivatives of benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate holds great promise for expanding its utility across diverse industries. For example, chemists are exploring its use as a building block for advanced materials, such as stimuli-responsive polymers and biodegradable plastics. A 2024 study published in *Macromolecules* showcased how this compound can be incorporated into polymer networks to create materials with tunable mechanical properties.

In conclusion, benzyl N-2-(3-fluorophenyl)-2-hydroxypropylcarbamate (CAS No. 2680815-83-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new functionalities and optimize its properties, this compound is poised to make substantial contributions to medicine, agriculture, and materials science.